Cas no 1781241-34-6 (3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol)

• Product Name: 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol
• CAS No: 1781241-34-6
• CID: 4613611
• Update Time: 2025-08-05

3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol

Additional information on 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol

3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol

The compound 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol (CAS No. 1781241-34-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trichlorophenol backbone with a tert-butyl dimethyl silyl (TBDMS) protecting group. The TBDMS group is widely recognized for its stability and reactivity in organic synthesis, making this compound a valuable intermediate in the synthesis of complex molecules.

Recent advancements in the field of organosilicon chemistry have highlighted the importance of silyl protecting groups like TBDMS in the synthesis of biologically active compounds and advanced materials. Studies have demonstrated that the TBDMS group provides excellent protection for hydroxyl groups under harsh reaction conditions, ensuring the integrity of sensitive functional groups during multi-step synthesis processes. This property has made 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol a key intermediate in the development of novel pharmaceutical agents and agrochemicals.

In terms of its physical properties, 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol exhibits a high degree of thermal stability and chemical inertness. These characteristics make it suitable for use in high-throughput screening processes and combinatorial chemistry applications. Additionally, its solubility profile has been optimized for compatibility with a wide range of organic solvents, further enhancing its utility in modern chemical synthesis.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Studies have shown that 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol undergoes efficient microbial degradation under aerobic conditions, minimizing its environmental footprint. This finding aligns with current global efforts to develop sustainable chemical processes and reduce ecological impact.

The synthesis of 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol involves a multi-step process that begins with the preparation of 2,4,6-trichlorophenol as the starting material. Subsequent functionalization with the TBDMS group is achieved through nucleophilic substitution or other suitable methods. The reaction conditions are carefully optimized to ensure high yields and purity levels, which are critical for downstream applications.

In conclusion, 3-(tert-Butyldimethylsilyl)-oxy-2,4,6-trichlorophenol stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of structural features and functional properties positions it as an indispensable tool in the development of cutting-edge chemical products. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and industrial innovation will undoubtedly grow.